Cas no 1389214-99-6 (2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide
• CAS No: 1389214-99-6
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 5816114
• PubChem ID: 60567104
• Update Time: 2025-10-29

2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide
• 2-methylsulfanyl-N-(3-nitrophenyl)pyridine-4-carboxamide
• EN300-26586119
• AKOS008825152
• 1389214-99-6
• Z803649072

• Inchi： 1S/C13H11N3O3S/c1-20-12-7-9(5-6-14-12)13(17)15-10-3-2-4-11(8-10)16(18)19/h2-8H,1H3,(H,15,17)
• InChI Key： PPILCGCUYYKUPQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 289.05211239g/mol
• Monoisotopic Mass: 289.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide

2-(Methylsulfanyl)-N-(3-Nitrophenyl)Pyridine-4-Carboxamide: A Comprehensive Overview

The compound 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide (CAS No. 1389214-99-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The molecule's structure incorporates a pyridine ring, a methylsulfanyl group, and a nitrophenyl substituent, making it a valuable compound in the fields of materials science, pharmacology, and catalysis.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide, allowing researchers to explore its properties in greater depth. The molecule's structure is characterized by a pyridine ring at its core, with a methylsulfanyl group attached at the 2-position and a nitrophenyl group at the 4-position. This arrangement confers the compound with unique electronic and steric properties, making it an attractive candidate for various applications.

One of the most promising applications of 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide lies in its potential as a precursor for advanced materials. The compound's ability to form stable coordination complexes has been extensively studied, particularly in the context of transition metal catalysis. Researchers have demonstrated that the molecule can act as a ligand in catalytic systems, facilitating efficient transformations in organic synthesis. This property has significant implications for the development of new catalysts with enhanced activity and selectivity.

In addition to its role in materials science, 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide has shown potential in pharmacological applications. The compound's structure suggests that it may exhibit bioactivity against various enzymes or receptors, making it a valuable lead compound for drug discovery efforts. Recent studies have explored its ability to inhibit key enzymes involved in inflammatory pathways, highlighting its potential as an anti-inflammatory agent.

The synthesis of 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediates such as methyl sulfide derivatives and nitrophenyl compounds, followed by their coupling via amide bond formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications.

Another area of interest for 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide is its role in catalytic systems. The molecule's ability to coordinate with metal centers has been leveraged to develop new catalysts for reactions such as alkene oxidation and C-H activation. These catalysts exhibit superior activity compared to traditional systems, making them valuable tools in industrial chemical processes.

From an environmental perspective, the stability and biodegradability of 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide have been closely examined. Studies suggest that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. However, researchers have proposed strategies to mitigate these effects, such as incorporating biodegradable additives or optimizing waste management practices.

In conclusion, 2-(methylsulfanyl)-N-(3-nitrophenyl)pyridine-4-carboxamide (CAS No. 1389214-99-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in materials science, pharmacology, and catalysis, while recent research has shed light on its synthesis, properties, and environmental impact. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.